Cas no 1020453-86-4 (1-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine)

1-{[1-(3-Methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine is a specialized sulfonamide-based compound featuring a pyrazole core functionalized with a 3-methoxybenzoyl group and a piperidine sulfonyl moiety. Its structural complexity offers potential utility in medicinal chemistry, particularly as an intermediate for bioactive molecules or as a scaffold for enzyme inhibition studies. The presence of the sulfonyl group enhances binding affinity, while the methoxybenzoyl and dimethylpyrazole substituents contribute to steric and electronic modulation, improving selectivity. This compound is suited for research applications requiring precise molecular interactions, such as kinase or protease inhibition. Its synthetic versatility allows for further derivatization, making it valuable for exploratory drug discovery and mechanistic studies.

1-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine structure

1020453-86-4 structure

Product Name:1-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine

CAS No:1020453-86-4

MF:C₁₈H₂₃N₃O₄S

MW:377.457923173904

CID:6195300

PubChem ID:27453039

Update Time:2025-06-07

1-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine Chemical and Physical Properties

Names and Identifiers

- 1-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine
- (3,5-dimethyl-4-piperidin-1-ylsulfonylpyrazol-1-yl)-(3-methoxyphenyl)methanone
- 1020453-86-4
- AKOS021663583
- (3,5-dimethyl-4-(piperidin-1-ylsulfonyl)-1H-pyrazol-1-yl)(3-methoxyphenyl)methanone
- F2065-0123
- Inchi： 1S/C18H23N3O4S/c1-13-17(26(23,24)20-10-5-4-6-11-20)14(2)21(19-13)18(22)15-8-7-9-16(12-15)25-3/h7-9,12H,4-6,10-11H2,1-3H3
- InChI Key： REOGQTMIROSYBN-UHFFFAOYSA-N
- SMILES： S(C1C(C)=NN(C(C2C=CC=C(C=2)OC)=O)C=1C)(N1CCCCC1)(=O)=O

Computed Properties

Exact Mass: 377.14092740g/mol
Monoisotopic Mass: 377.14092740g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 600
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 89.9Å²

1-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2065-0123-2μmol	1-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine	1020453-86-4	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2065-0123-5μmol	1-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine	1020453-86-4	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2065-0123-10μmol	1-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine	1020453-86-4	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2065-0123-20μmol	1-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine	1020453-86-4	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2065-0123-1mg	1-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine	1020453-86-4	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2065-0123-2mg	1-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine	1020453-86-4	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2065-0123-3mg	1-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine	1020453-86-4	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2065-0123-4mg	1-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine	1020453-86-4	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2065-0123-5mg	1-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine	1020453-86-4	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2065-0123-10mg	1-{[1-(3-methoxybenzoyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}piperidine	1020453-86-4	90%+	10mg	$79.0	2023-05-16